1-(Benzyloxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride

• IUPAC Name: 1-[4-(2-methoxyphenyl)piperazin-1-yl]-3-phenylmethoxypropan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H28N2O3.2ClH/c1-25-21-10-6-5-9-20(21)23-13-11-22(12-14-23)15-19(24)17-26-16-18-7-3-2-4-8-18;;/h2-10,19,24H,11-17H2,1H3;2*1H
• InChI Key: YEDWNQVDJUOKTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)CC(COCC3=CC=CC=C3)O.Cl.Cl
• Molecular Formula: C21H30Cl2N2O3
• Molecular Weight: 429.4 g/mol

Description

1-(Benzyloxy)-3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-2-ol dihydrochloride, commonly known as BPP, is a chemical compound that has been widely used in scientific research for its potential therapeutic properties. BPP is a piperazine derivative that has been shown to exhibit a range of biological activities, including antipsychotic, anxiolytic, and antidepressant effects. In

Scientific Research Applications

Synthesis and Antimicrobial Activities

Some derivatives of the compound, including 1,2,4-Triazole derivatives, have been synthesized and evaluated for their antimicrobial activities. These compounds have shown good or moderate activities against test microorganisms, indicating potential applications in the development of new antimicrobial agents (Bektaş et al., 2007).

Structural Analysis and Binding Mechanism

The compound's structural analysis and its binding mechanism with α1A-adrenoceptor have been studied, revealing insights into its conformation and molecular interactions. This information is vital for drug design, particularly in developing highly selective antagonists (Xu et al., 2016).

Antidepressant Properties

Derivatives of this compound have been synthesized with dual action at 5-HT1A serotonin receptors and serotonin transporter, indicating potential applications as antidepressant drugs. These compounds have exhibited high nanomolar affinity for both activities, suggesting their potential in treating depression (Martínez et al., 2001).

Anti-Cancer and Analgesic Agents

Novel derivatives of the compound have been synthesized and screened as cyclooxygenase inhibitors, showing significant analgesic and anti-inflammatory activities. These findings suggest their potential application as anti-cancer and analgesic agents (Abu‐Hashem et al., 2020).

Antidepressant and Anxiolytic Effects

Another study focused on the antidepressant activities of novel derivatives, showing their ability to reduce immobility times in behavioral tests on albino mice. Additionally, these compounds have shown significant antianxiety activity, expanding their potential therapeutic uses (Kumar et al., 2017).

Anti-Bone Cancer Activity

The compound's derivatives have been evaluated for their anti-bone cancer activity. Through molecular docking studies, potential antiviral activity has also been explored, indicating a broad spectrum of therapeutic applications (Lv et al., 2019).

Serotonin Reuptake Inhibitor and Receptor Agonist

VN2222, a derivative of the compound, acts as a serotonin reuptake inhibitor and 5-HT1A receptor agonist. This dual action suggests its potential as an antidepressant drug, further highlighting the compound's relevance in CNS disorders (Romero et al., 2003).